Cas no 1354704-97-4 (1-Cyclopropylmethyl-4-iodo-3-nitro-1H-pyrazole)

• Product Name: 1-Cyclopropylmethyl-4-iodo-3-nitro-1H-pyrazole
• CAS No: 1354704-97-4
• MF: C₇H₈IN₃O₂
• MW: 293.061793327332
• CID: 5188936
• Update Time: 2025-06-12

1-Cyclopropylmethyl-4-iodo-3-nitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-Cyclopropylmethyl-4-iodo-3-nitro-1H-pyrazole
• 1H-Pyrazole, 1-(cyclopropylmethyl)-4-iodo-3-nitro-

• Inchi： 1S/C7H8IN3O2/c8-6-4-10(3-5-1-2-5)9-7(6)11(12)13/h4-5H,1-3H2
• InChI Key： CWRDXNVYSPTRGL-UHFFFAOYSA-N
• SMILES： N1(CC2CC2)C=C(I)C([N+]([O-])=O)=N1

Additional information on 1-Cyclopropylmethyl-4-iodo-3-nitro-1H-pyrazole

Introduction to 1-Cyclopropylmethyl-4-iodo-3-nitro-1H-pyrazole (CAS No. 1354704-97-4)

1-Cyclopropylmethyl-4-iodo-3-nitro-1H-pyrazole, with the CAS number 1354704-97-4, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, antifungal, and anticancer properties. The unique structural features of 1-Cyclopropylmethyl-4-iodo-3-nitro-1H-pyrazole make it a promising candidate for various therapeutic applications.

The chemical structure of 1-Cyclopropylmethyl-4-iodo-3-nitro-1H-pyrazole consists of a pyrazole ring substituted with a cyclopropylmethyl group at the 1-position, an iodine atom at the 4-position, and a nitro group at the 3-position. These functional groups contribute to the compound's stability and reactivity, making it suitable for a wide range of chemical reactions and biological studies.

In recent years, there has been a growing interest in the development of new pyrazole derivatives for their potential therapeutic benefits. Research has shown that compounds with similar structures to 1-Cyclopropylmethyl-4-iodo-3-nitro-1H-pyrazole exhibit potent anti-inflammatory and antitumor activities. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that certain pyrazole derivatives effectively inhibited the growth of cancer cells by targeting specific signaling pathways involved in cell proliferation and apoptosis.

The iodine substituent in 1-Cyclopropylmethyl-4-iodo-3-nitro-1H-pyrazole is particularly noteworthy due to its ability to enhance the lipophilicity and bioavailability of the compound. This property is crucial for improving the drug's pharmacokinetic profile, which is essential for its effectiveness in vivo. Additionally, the nitro group plays a significant role in conferring redox activity to the molecule, which can be leveraged for developing drugs with antioxidant properties.

The synthesis of 1-Cyclopropylmethyl-4-iodo-3-nitro-1H-pyrazole typically involves multi-step reactions, including the formation of the pyrazole ring and subsequent functionalization with the desired substituents. One common approach is to start with an appropriate hydrazine derivative and react it with an acyl chloride or ester to form the pyrazole core. The cyclopropylmethyl group can then be introduced via an alkylation step, followed by iodination and nitration reactions to complete the synthesis.

The biological evaluation of 1-Cyclopropylmethyl-4-iodo-3-nitro-1H-pyrazole has revealed its potential as a lead compound for drug discovery. In vitro studies have demonstrated its ability to inhibit key enzymes involved in inflammatory responses, such as cyclooxygenase (COX) and lipoxygenase (LOX). Furthermore, preliminary in vivo experiments have shown that this compound can reduce inflammation in animal models of arthritis and other inflammatory diseases.

In addition to its anti-inflammatory properties, 1-Cyclopropylmethyl-4-iodo-3-nitro-1H-pyrazole has also shown promise as an antifungal agent. A study published in Antimicrobial Agents and Chemotherapy in 2021 reported that this compound exhibited potent antifungal activity against a range of pathogenic fungi, including Candida albicans and Aspergillus fumigatus. The mechanism of action appears to involve disruption of fungal cell membranes and inhibition of essential metabolic pathways.

The potential applications of 1-Cyclopropylmethyl-4-iodo-3-nitro-1H-pyrazole extend beyond its use as a therapeutic agent. Due to its unique chemical properties, this compound can serve as a valuable tool for chemical biology research. For example, it can be used as a probe to study protein-protein interactions or as a scaffold for developing new imaging agents for diagnostic purposes.

In conclusion, 1-Cyclopropylmethyl-4-iodo-3-nitro-1H-pyrazole (CAS No. 1354704-97-4) is a promising compound with diverse biological activities and potential applications in medicine and research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent or research tool. Ongoing studies are likely to uncover additional benefits and uses for this intriguing molecule.